Cas no 1249596-57-3 (6-(pyrrolidin-1-yl)hexan-2-ol)

• Product Name: 6-(pyrrolidin-1-yl)hexan-2-ol
• CAS No: 1249596-57-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5871505
• PubChem ID: 61943582
• Update Time: 2025-08-04

6-(pyrrolidin-1-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepentanol, α-methyl-
• 6-(Pyrrolidin-1-yl)hexan-2-ol
• CS-0278645
• AKOS011217690
• 1249596-57-3
• EN300-1869685
• 6-(pyrrolidin-1-yl)hexan-2-ol

• Inchi： 1S/C10H21NO/c1-10(12)6-2-3-7-11-8-4-5-9-11/h10,12H,2-9H2,1H3
• InChI Key： QJVNSBSCMIWIRA-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)CCCC(O)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 254.6±23.0 °C(Predicted)
• pka: 15.24±0.20(Predicted)

Additional information on 6-(pyrrolidin-1-yl)hexan-2-ol

6-(pyrrolidin-1-yl)hexan-2-ol

6-(pyrrolidin-1-yl)hexan-2-ol is a versatile organic compound with the CAS registry number 1249596-57-3. This compound, also referred to as pyrrolidine-substituted hexanol, has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and cosmetics.

The molecular structure of 6-(pyrrolidin-1-yl)hexan-2-ol consists of a six-carbon chain with a hydroxyl group (-OH) at the second carbon and a pyrrolidine ring attached to the sixth carbon. The pyrrolidine group introduces a cyclic amine structure, which contributes to the compound's ability to form hydrogen bonds and interact with both polar and non-polar environments. This duality makes it an attractive candidate for use in drug delivery systems, where the ability to traverse different biological membranes is crucial.

Recent studies have highlighted the potential of 6-(pyrrolidin-1-yl)hexan-2-ol in enhancing the bioavailability of drugs. Researchers have found that its amphiphilic nature allows it to act as an effective emulsifier and solubilizer, particularly in the formulation of poorly water-soluble drugs. This property has led to its exploration as a component in nanomedicine, where it can stabilize drug nanoparticles and improve their delivery efficiency.

In addition to its pharmaceutical applications, 6-(pyrrolidin-1-yl)hexan-2-ol has shown promise in the field of materials science. Its ability to form self-assembled monolayers on various substrates has been leveraged in the development of advanced coatings and sensors. For instance, studies have demonstrated that films formed by this compound exhibit excellent adhesion properties and can be tailored for specific surface functionalities.

The synthesis of 6-(pyrrolidin-1-yllhexan–2–ol involves a multi-step process that typically begins with the alkylation of pyrrolidine followed by hydroxylation at the appropriate position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a safety standpoint, 6-(pyrrolidin–1–yil)hexan–2–ol is generally considered non-toxic under normal handling conditions. However, as with any chemical compound, proper handling procedures should be followed to ensure worker safety and environmental protection.

In conclusion, 6-(pyrrolidin–1–yil)hexan–2–ol (CAS No: 1249596–57–3) is a compound with diverse applications and ongoing research interest. Its unique chemical properties make it a valuable tool in various industries, and continued research is expected to uncover even more innovative uses for this versatile molecule.